Cas no 31066-40-7 (2-aminobutane-1,3-diol)

• Product Name: 2-aminobutane-1,3-diol
• CAS No: 31066-40-7
• MF: C₄H₁₁NO₂
• MW: 105.135641336441
• MDL: MFCD19300657
• CID: 1445709
• PubChem ID: 5068681
• Update Time: 2025-10-05

2-aminobutane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol, 2-amino-
• 2-aminobutane-1,3-diol
• D75101
• SB44926
• SCHEMBL155525
• 515-93-5
• A821223
• MFCD00191173
• 31066-40-7
• 2-amino-butane-1,3-diol
• 108102-49-4
• DB-070566
• DA-07072
• SB44935
• MFCD00270215
• AKOS009158274
• CS-0091337
• SY034144
• L-ALLO-THREONINOL
• EN300-297554
• SY009561
• LS-13023

• MDL： MFCD19300657
• Inchi： 1S/C4H11NO2/c1-3(7)4(5)2-6/h3-4,6-7H,2,5H2,1H3
• InChI Key： MUVQIIBPDFTEKM-UHFFFAOYSA-N
• SMILES： OC(C)C(CO)N

Computed Properties

• Exact Mass: 105.07903
• Monoisotopic Mass: 105.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 49
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48

Additional information on 2-aminobutane-1,3-diol

2-Aminobutane-1,3-diol (CAS 31066-40-7): A Versatile Building Block in Modern Chemistry and Biomedical Research

2-Aminobutane-1,3-diol, also known as CAS 31066-40-7, is a multifunctional organic compound characterized by its unique structural features. This molecule combines an amino group with two adjacent hydroxyl groups on a four-carbon backbone, forming a chiral scaffold that has garnered significant attention in chemical synthesis and pharmaceutical development. The compound's trifunctional architecture—comprising primary amine and two primary alcohol moieties—enables its participation in diverse reaction pathways, making it an essential intermediate in the construction of complex bioactive molecules.

Recent advances in green chemistry have highlighted the utility of 2-amino butane diol as a sustainable starting material. Researchers at the University of Tokyo (2024) demonstrated its application in catalytic asymmetric synthesis under mild conditions, achieving high enantioselectivity through chiral Brønsted acid catalysis. This breakthrough underscores the compound's role in addressing the growing demand for environmentally friendly synthetic methodologies while maintaining high stereochemical control.

The chemical versatility of CAS 31066-40-7 extends to its use as a precursor for glycoside mimics and peptidomimetic structures. A 2025 study published in *Nature Chemistry* revealed that derivatives of this molecule exhibit enhanced resistance to enzymatic degradation compared to conventional peptides. This property is particularly valuable in drug design for developing orally bioavailable therapeutics targeting protein-protein interactions.

In the realm of biomedical engineering, researchers at ETH Zurich have leveraged the unique reactivity profile of amino butane diol derivatives to develop novel hydrogel systems. These materials demonstrate tunable mechanical properties and pH-responsive behavior due to the compound's ability to form multiple hydrogen bonds and coordinate with metal ions. The resulting hydrogels show promise for applications ranging from tissue engineering scaffolds to controlled drug delivery systems.

The compound's dual functionality as both nucleophile and electrophile has also attracted interest in materials science. A collaborative effort between MIT and Stanford University (2025) demonstrated its use in constructing self-healing polymers through dynamic imine bond formation. The reversible nature of these bonds allows for damage repair under ambient conditions without external stimuli, opening new possibilities for durable smart materials.

From a mechanistic perspective, the synthetic accessibility of CAS 31066-40-7 has been significantly improved through recent methodological developments. A 2025 publication in *ACS Catalysis* reported an efficient three-step synthesis starting from readily available furfural derivatives, achieving an overall yield of 85%. This streamlined approach reduces both cost and environmental impact compared to traditional multistep processes.

Notably, computational studies have provided deeper insights into the conformational dynamics of this molecule. Molecular dynamics simulations conducted by the Max Planck Institute (2025) revealed that the hydroxyl groups preferentially adopt synclinal arrangements due to intramolecular hydrogen bonding interactions. These findings have important implications for predicting reactivity patterns and optimizing synthetic strategies involving this scaffold.

The compound's role as a multifunctional handle has been further expanded through click chemistry approaches. Researchers at Harvard Medical School demonstrated that azide-functionalized derivatives can participate in strain-promoted alkyne azide cycloadditions (SPAAC) with exceptional efficiency. This property enables rapid functionalization while preserving the integrity of sensitive biological moieties during conjugation processes.

In agricultural chemistry applications, recent studies have explored the potential of amino butane diol-based compounds as plant growth regulators. Field trials conducted by Wageningen University (2025) showed that specific derivatives can enhance drought resistance mechanisms in crops through modulation of abscisic acid signaling pathways without exhibiting phytotoxic effects at recommended concentrations.

The compound's compatibility with various analytical techniques makes it an ideal candidate for process monitoring applications. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct chemical shifts for each functional group: the amino protons typically appear at δ 4.8–5.5 ppm while hydroxyl protons resonate between δ 3.8–4.5 ppm depending on solvent conditions and hydrogen bonding interactions.

Thermodynamic studies have provided critical data for industrial process optimization involving this molecule. Differential scanning calorimetry (DSC) analysis indicates a glass transition temperature (Tg) around -45°C when pure, but this value shifts significantly upon incorporation into polymer matrices due to plasticizing effects from its multiple polar groups.

In conclusion, CAS 31066-40-7 (amino butane diol) continues to emerge as a pivotal component across multiple scientific disciplines thanks to its unique combination of functional groups and structural flexibility. As research progresses toward more sustainable chemical practices and advanced biomaterials development, this compound is poised to play an increasingly important role in shaping next-generation technologies while maintaining rigorous standards for safety and environmental responsibility.